Cas no 1040650-62-1 (N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040650-62-1
• MF: C₂₃H₂₁ClN₄OS
• MW: 436.957042455673
• CID: 5384218
• Update Time: 2025-05-20

N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}acetamide
• N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C23H21ClN4OS/c1-3-16-5-7-17(8-6-16)20-13-21-23(25-10-11-28(21)27-20)30-14-22(29)26-18-9-4-15(2)19(24)12-18/h4-13H,3,14H2,1-2H3,(H,26,29)
• InChI Key： VUPHPEMMHFLECD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(CC)C=C3)C=C12

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.42±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 1040650-62-1, known as N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties

The molecular structure of N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is characterized by a combination of aromatic rings, heterocyclic groups, and sulfur-containing functional groups. The presence of a pyrazolo[1,5-a]pyrazine ring system introduces unique electronic properties, making this compound a valuable candidate for various chemical reactions. The substitution patterns on the aromatic rings (chlorine and methyl groups) further enhance its reactivity and selectivity in different environments.

Synthesis and Characterization

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of the compound.

Biological Activity and Applications

One of the most promising aspects of N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is its biological activity. Research has shown that this compound exhibits potent inhibitory effects on certain enzymes involved in disease pathways. For instance, it has demonstrated significant activity against kinases associated with cancer progression. Additionally, its ability to modulate cellular signaling pathways makes it a potential candidate for drug development in oncology.

Recent Research Findings

Recent studies have explored the pharmacokinetic properties of this compound, revealing favorable absorption and bioavailability profiles. Preclinical trials have also highlighted its low toxicity profile, which is crucial for its potential use in therapeutic applications. Furthermore, researchers have investigated its ability to act as a scaffold for drug design, leading to the development of novel analogs with enhanced efficacy.

Safety and Toxicology

As with any chemical compound intended for therapeutic use, understanding the safety profile is paramount. Studies have been conducted to assess the acute and chronic toxicity of N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide. These studies have provided valuable insights into its potential risks and have guided further research into optimizing its safety profile.

Future Directions

The future of N-(3-chloro-4-methylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-y}sulfanyl}acetamide lies in its continued exploration as a lead compound for drug discovery. Researchers are actively investigating its potential in treating various diseases beyond cancer, including inflammatory disorders and neurodegenerative conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion,N-(3-chloro-4-methylphenyl)-2-{[2-(4 - eth yl phen yl ) py raz olo [ 1 , 5 -a ] py raz in - 4 - yl ] s ulfa n yl } ace t amide represents a significant advancement in organic chemistry with broad implications for medicine and biotechnology. As research continues to uncover its full potential , this compound stands at the forefront of innovative solutions in modern science.